Cas no 2680747-75-3 (Benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680747-75-3
• MF: C₁₉H₂₀BrNO₂
• MW: 374.271604537964
• CID: 5627052
• PubChem ID: 165925971
• Update Time: 2025-10-08

Benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 2680747-75-3
• EN300-28301273
• Benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C19H20BrNO2/c1-2-15-11-17(20)12-16-9-6-10-21(18(15)16)19(22)23-13-14-7-4-3-5-8-14/h3-5,7-8,11-12H,2,6,9-10,13H2,1H3
• InChI Key： WDSKMTDMSXSSLK-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC)C2=C(C=1)CCCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.06774g/mol
• Monoisotopic Mass: 373.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate: A Comprehensive Overview

The compound Benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate, identified by the CAS registry number 2680747-75-3, is a significant entity in the realm of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and development. The presence of a bromine atom at the 6-position and an ethyl group at the 8-position in the tetrahydroquinoline ring confers distinctive electronic and steric properties to this compound. These features make it a promising candidate for exploring its role in biological systems.

Research has demonstrated that Benzyl 6-bromo-8-ethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate exhibits interesting pharmacokinetic profiles. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or delivering therapeutic agents across biological barriers.

In the context of medicinal chemistry, Benzyl 6-bromo-8-ethyl-substituted derivatives have been investigated for their anti-inflammatory and antioxidant activities. These findings underscore the compound's versatility and its potential role in developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization steps. The strategic placement of substituents on the quinoline skeleton is critical for achieving desired biological activities while maintaining chemical stability.

In conclusion, Benzyl 6-bromo-8-ethyl-substituted tetrahydroquinoline derivatives like CAS No. 2680747-75-3 represent a valuable class of compounds with diverse applications in drug discovery and material science. Continued research into their properties will undoubtedly yield further insights into their potential uses in advancing modern medicine.